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Compound of Interest

Compound Name: 1,3,5-Trichloro-2-iodobenzene

Cat. No.: B1295845

Technical Guide: 1,3,5-Trichloro-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1,3,5-trichloro-2-iodobenzene, a halogenated aromatic compound with
applications in organic synthesis and materials science. This document is intended to serve as
a valuable resource for researchers, scientists, and professionals involved in drug development
and related fields.

Core Compound Data

1,3,5-Trichloro-2-iodobenzene is a solid, crystalline compound at room temperature. The key
guantitative data for this compound are summarized in the table below for easy reference and
comparison.
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Molecular Formula

CeH2CI3I[1][2][3]

Molecular Weight

307.34 g/mol [2][4][5]

CAS Registry Number

6324-50-1[2]

Appearance White to off-white solid[6]

Melting Point 53-56 °C[2][6]

Boiling Point 297.5 £ 35.0 °C at 760 mmHg[6]

Purity 97%]6]

nehi 1S/C6H2CI31/c7-3-1-4(8)6(10)5(9)2-3/h1-2H[1]

[2]

Canonical SMILES

C1=C(C=C(C(=C1ChI)CNCI[1]

Chemical Structure and Visualization

The molecular structure of 1,3,5-trichloro-2-iodobenzene consists of a benzene ring
substituted with three chlorine atoms and one iodine atom. The substitution pattern is crucial for
its chemical reactivity and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,3,5-Trichloro-2-iodobenzene | C6H2CI3I | CID 232054 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. CAS Common Chemistry [commonchemistry.cas.org]

e 3. achmem.com [achmem.com]

e 4. sigmaaldrich.com [sigmaaldrich.com]

e 5.1-I0D0O-2,3,5-TRICHLOROBENZENE | 216393-66-7 [chemicalbook.com]
e 6. 1,3,5-Trichloro-2-iodobenzene | 6324-50-1 [sigmaaldrich.com]

 To cite this document: BenchChem. [1,3,5-Trichloro-2-iodobenzene molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295845#1-3-5-trichloro-2-iodobenzene-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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